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Compound of Interest

Compound Name: Colistin

Cat. No.: B093849 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals who may encounter

interference from the antibiotic colistin in their laboratory assays.

Frequently Asked Questions (FAQs)
Q1: What is colistin and why is it a concern for laboratory assays?

Colistin is a polymyxin antibiotic used as a last-resort treatment for multidrug-resistant Gram-

negative bacterial infections. Its chemical structure, a polycationic peptide, can lead to non-

specific binding and interactions with various assay components, potentially causing inaccurate

and misleading results.

Q2: Which laboratory assays are known to be affected by colistin interference?

Several types of assays are susceptible to interference from colistin, including:

Antimicrobial Susceptibility Testing (AST): Particularly disk diffusion and some automated

systems.[1][2]

Biochemical and Immunoassays: A wide range of tests for cardiac markers, hormones, tumor

markers, and coagulation parameters have shown significant interference.[3][4]

Cell-Based Assays: Colistin can be cytotoxic, inducing apoptosis and cell cycle arrest, which

can confound the results of toxicology and drug efficacy studies.[5][6][7]
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Endotoxin (LPS) Assays: Due to its high affinity for lipopolysaccharide (LPS), colistin can

neutralize endotoxins, potentially leading to an underestimation of endotoxin levels.[8][9][10]

Q3: What are the mechanisms behind colistin interference?

The primary mechanism is the electrostatic interaction of the positively charged colistin
molecule with negatively charged molecules in the assay system. This can lead to:

Binding to assay surfaces: Colistin can adhere to plastic surfaces of microtiter plates,

affecting the availability of the drug and other reagents.[11]

Interaction with assay reagents: It can bind to antibodies, enzymes, or substrates, inhibiting

or enhancing their activity.

Direct effects on cells: In cell-based assays, colistin can disrupt cell membranes, leading to

cytotoxicity.[5][7]

Neutralization of analytes: As seen with its binding to LPS.[8][10]

Troubleshooting Guides
Issue 1: Inconsistent or Unexpected Results in
Antimicrobial Susceptibility Testing (AST) for Colistin
Symptoms:

Discrepancies between different AST methods (e.g., disk diffusion vs. broth microdilution).[1]

Poor reproducibility of Minimum Inhibitory Concentration (MIC) values.

"Skipped wells" in broth microdilution assays.[2]

Possible Cause: Colistin's polycationic nature leads to poor diffusion in agar and binding to

plastic surfaces, which can affect the accuracy of many standard AST methods.[1][2][11]

Troubleshooting Steps:
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Method Selection: The reference method for colistin susceptibility testing is broth

microdilution (BMD) as recommended by EUCAST and CLSI.[1][11] Avoid using disk

diffusion or automated systems that have not been validated for colistin.

Quality Control: Always include both a susceptible quality control strain (e.g., E. coli ATCC

25922) and a colistin-resistant strain (e.g., E. coli NCTC 13846 containing mcr-1) to ensure

the validity of your results.[1]

Visual Inspection: Carefully inspect BMD plates for "skipped wells" (growth in higher

concentration wells but not in lower ones), which can be a sign of heteroresistance or other

issues. Subculturing from turbid wells can help rule out contamination.

Issue 2: Clinically Incongruent Results in Biochemical or
Immunoassays from Patients on Colistin Therapy
Symptoms:

Unexpectedly high or low values for various analytes that do not match the patient's clinical

presentation.[3][4]

Possible Cause: Direct interference of colistin with the assay chemistry. A case report

documented significant bias in a wide range of assays.[3][4]

Troubleshooting Steps:

Review Sampling Time: If possible, collect blood samples before the next colistin dose to

minimize the concentration of the drug in the sample.

Consult Laboratory: Inform the clinical laboratory that the patient is receiving colistin, as

they may have alternative testing methods or be able to add a cautionary note to the results.

Consider Alternative Markers: If interference is suspected, consider using alternative

diagnostic markers that are less likely to be affected.

Quantitative Data on Colistin Interference in Biochemical Assays
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Assay Bias During Colistin Treatment (%)

CK-MB mass +268.80

ProBNP Significantly High

TSH -75 to +268.80

FT4 -75 to +268.80

Anti-TPO -75 to +268.80

B-HCG -75 to +268.80

Estradiol -75 to +268.80

Prolactin -75 to +268.80

CA 125 -75 to +268.80

CA 15-3 -75 to +268.80

CA 19-9 -75 to +268.80

Vitamin B12 -75 to +268.80

C-Peptide -75 to +268.80

D-Dimer -75 to +268.80

PTH -75 to +268.80

25-hydroxy vitamin D -75 to +268.80

PT -75 to +268.80

INR -75 to +268.80

APTT -75 to +268.80

Data from a case report where blood was drawn

during colistin infusion.[3][4]

Issue 3: High Cytotoxicity Observed in Cell-Based
Assays
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Symptoms:

Decreased cell viability and increased apoptosis in control cells treated with colistin.[7][12]

Possible Cause: Colistin is known to have cytotoxic effects on mammalian cells, which can

interfere with the evaluation of other compounds.[5][6]

Troubleshooting Steps:

Dose-Response Curve: Determine the cytotoxic concentration range of colistin on your

specific cell line to identify a non-toxic working concentration for your experiments.

Time-Course Experiment: Assess the time-dependent effects of colistin on cell viability to

establish an appropriate experimental window.

Consider Colistin-Free Controls: If the experiment allows, include a set of controls that are

not exposed to colistin to differentiate between the effects of your test compound and the

antibiotic.

Quantitative Data on Colistin Cytotoxicity

Cell Line Colistin Concentration Effect

Vero cells 1 mg/ml Clearly toxic

PC12 cells 25-400 µM

Time- and concentration-

dependent decrease in cell

viability and induction of

apoptosis

Data from in vitro studies.[5][7]

Experimental Protocols & Visualizations
Protocol: Broth Microdilution (BMD) for Colistin
Susceptibility Testing
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This protocol is a simplified representation based on the principles recommended by EUCAST

and CLSI.

Prepare Colistin Stock Solution: Dissolve colistin sulfate in sterile distilled water to create a

stock solution.

Prepare Inoculum: From a fresh culture, prepare a bacterial suspension equivalent to a 0.5

McFarland standard. Dilute this suspension to achieve a final concentration of approximately

5 x 10^5 CFU/mL in each well.

Serial Dilutions: Perform serial two-fold dilutions of the colistin stock solution in cation-

adjusted Mueller-Hinton broth directly in a 96-well microtiter plate.

Inoculation: Add the prepared bacterial inoculum to each well.

Incubation: Incubate the plate at 35-37°C for 16-20 hours.

Reading Results: The MIC is the lowest concentration of colistin that completely inhibits

visible growth.

Preparation Assay Analysis

Prepare Colistin
Stock Solution

Serial Dilutions
in Microtiter Plate

Prepare Bacterial
Inoculum (0.5 McFarland)

Inoculate Plate Incubate 16-20h
at 35-37°C

Read MIC
(Lowest concentration
with no visible growth)

Click to download full resolution via product page

Caption: Workflow for Colistin Broth Microdilution (BMD) Susceptibility Testing.

Signaling Pathway: Colistin's Mechanism of Action and
Interference
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This diagram illustrates the primary mechanism of colistin's antibacterial action and how its

chemical properties can lead to interference in laboratory assays.

Antibacterial Action
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Caption: Colistin's dual role as an antibiotic and a source of assay interference.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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